Cas no 446-86-6 (Azathioprine)

• Product Name: Azathioprine
• CAS No: 446-86-6
• MF: C₉H₇N₇O₂S
• MW: 277.262578248978
• MDL: MFCD00069203
• CID: 37445
• PubChem ID: 87559964
• Update Time: 2025-06-08

Azathioprine Chemical and Physical Properties

Names and Identifiers

• 6-((1-Methyl-4-nitro-1H-imidazol-5-yl)thio)-9H-purine
• azathioprine crystalline
• 6-(1-methyl-4-nitroimidazol-5-ylthio)purine
• azathioprine
• 6-[(1-methyl-4-nitro-1h-imidazol-5-yl)thio]-1h-purine
• 6-((1-methyl-4-nitroimidazol-5-yl)thio)purine
• 6-(methyl-p-nitro-5-imidazolyl)-thiopurine
• Azathiopurine
• 6-(1-METHYL-4-NITROIMIDAZOL-5-YL)THIOPURINE
• 6-(3-methyl-5-nitroimidazol-4-yl)sulfanyl-7H-purine
• BW 57-322
• 6-(1-methyl-4-nitro-imidazol-5-ylthio)purine
• Azamun
• Azanin
• Azathioprin
• azatihoprine
• Azatioprin
• Azothioprine
• Ccucol
• Imuran
• Imurek
• Imurel
• Muran
• Azasan
• Azamun [Czech]
• Azatioprina [INN-Spanish]
• Azathioprinum [INN-Latin]
• Imuran (TN)
• 6-[(1-methyl-4-nitro-1H-imidazol-5-yl)sulfanyl]-7H-purine
• 6-(1-Methyl-p-nitro-5-imidazolyl)-thiopurine
• Methylnitroimidazolylmercaptopurine
• C9H7N7O2S
• 6-((1-Methyl-4-nitro-1H-i
• FT-0602904
• cMAP_000046
• Thiopurine 6-(1-methyl-4-nitroimidazol-5-yl)
• AZATHIOPRINE (EP IMPURITY)
• AZATHIOPRINE [EP MONOGRAPH]
• SW198560-2
• BPBio1_000054
• 1H-Purine, 6-((1-methyl-4-nitro-1H-imidazol-5-yl)thio)-
• MRK240IY2L
• AB00443544_12
• Purine, 6-(1-methyl-4-nitro-5-imidazolylthio)-
• Jayempi
• NSC-39084
• AZATHIOPRINE [INN]
• AZATHIOPRINE [USP MONOGRAPH]
• BSPBio_000048
• 1H-PURINE, 6-((1-METHYL-4-NITRO-1H-IMIDAZOL-5-YL)THIO)
• SPECTRUM1500133
• 6-[(1-Methyl-4-nitro-1H-imidazol-5-yl)sulfanyl]-1H-purine #
• UNII-MRK240IY2L
• NCGC00015060-29
• AI-981/34845012
• AZATHIOPRINE [ORANGE BOOK]
• NCGC00015060-05
• NCGC00090836-02
• Z57063156
• NCGC00090836-01
• Prestwick1_000094
• CHEMBL1542
• AB00443544-03
• A826664
• 6-[(1-methyl-4-nitro-1H-imidazol-5-yl)thio]-7H-purine
• SBI-0050016.P003
• KBioSS_000464
• Azathioprine 100 microg/mL in Acetonitrile
• Tox21_110074_1
• AZATHIOPRINE [MI]
• 6-(1-Methyl-4-nitromidazol-5-ylthio)purine
• NCGC00015060-18
• AZATHIOPRINE (EP MONOGRAPH)
• 1H-Purine, 6-[(1-methyl-4-nitro-1H-imidazol-5-yl)thio]-
• NSC 39084
• BW 57322
• HY-B0256
• KBio2_000464
• Azathioprine, >=98%
• NSC-755900
• CCG-39877
• BSPBio_001876
• BDBM50373919
• Azathioprine (Azasan, Imuran)
• Azathioprinum (INN-Latin)
• s1721
• 6-(1-methyl-4-nitro-1H-imidazol-5-ylthio)-9H-purine
• HMS3655M04
• NCGC00015060-16
• D70170
• 6-(1'-Methyl-4'-nitro-5'-imidazolyl)-mercaptopurine
• Azothioprin
• Azathioprine (USAN:USP:INN:BAN:JAN)
• HMS501N08
• CCG-220094
• 6-[(1-Methyl-4-nitroimidazol-5-yl)thio]purine
• Q18939
• KS-1146
• NCGC00090836-03
• NCGC00015060-07
• AZATHIOPRINE [IARC]
• NCGC00015060-13
• Purine, 6-((1-methyl-4-nitroimidazol-5-yl)thio)-
• SR-01000075537-4
• Azasan (TN)
• DivK1c_000586
• FT-0662375
• Prestwick3_000094
• NS00004945
• HMS2802J03
• AKOS005609209
• SDCCGSBI-0050016.P005
• SMR000427366
• 6-[(1-methyl-4-nitro-1H-imidazol-5-yl)sulfanyl]-9H-purine
• Pharmakon1600-01500133
• AB00443544
• AZATHIOPRINE [EP IMPURITY]
• 6-(1-methyl-4-nitro-5-imidazolyl)mercaptopurine
• NCGC00015060-06
• Azathiopurine,(S)
• SR-01000762955
• Tox21_400024
• SPBio_001987
• NCGC00015060-03
• MFCD00069203
• Tox21_500027
• NCGC00090836-04
• 6-(1'-Methyl-4'-nitro-5'-imidazolyl)mercaptopurine
• 9H-Purine, 6-[(1-methyl-4-nitro-1H-imidazol-5-yl)thio]-
• AZATHIOPRINE [WHO-IP]
• B. W. 57-322
• SDCCGMLS-0065415.P001
• Zytrim
• NCGC00094593-01
• Lopac0_000027
• SCHEMBL4278
• KBio2_002427
• NCGC00090836-05
• AZATHIOPRINE (MART.)
• 6-(1-Methyl-4-nitro-5-imidazolythio)-9H-pur-ine
• 6-(1-Methyl-4-nitroimidazol-5-ylthio)purin
• AZATHIOPRINE [WHO-DD]
• 6-((1-methyl-4-nitro-1H-imidazol-5-yl)thio)-7H-purine
• BCP09492
• KBioGR_002427
• IDI1_000586
• NINDS_000586
• HMS3712C10
• CCRIS 62
• AZATHIOPRINE (USP MONOGRAPH)
• Spectrum2_000068
• BA166065
• HMS3259P03
• HMS594I19
• KBio2_004995
• D00238
• 6-[(1-Methyl-4-nitro-1H-imidazol-5-yl)sulfanyl]-1H-purine
• Spectrum_000064
• 6-((1-Methyl-4-nitro-1H-imidazol-5-yl)thio)-1H-purine
• 6-1'-Methyl,4'-nitro,5'-imidazolyl mercaptopurine
• 6-(Methyl-p-nitro-5-imidazolyl)thiopurine
• HMS1920E17
• CCG-16168
• 446-86-6
• KBio2_007563
• NCGC00015060-02
• WLN: T56 BM DN FN HNJ IS- ET5N CNJ A1 DNW
• NCGC00015060-10
• Azathioprine, Pharmaceutical Secondary Standard; Certified Reference Material
• AZATHIOPRINE [MART.]
• KBioGR_000646
• Azathioprinum
• Spectrum3_000308
• KBioSS_002433
• NCGC00090836-06
• NSC755900
• NCGC00015060-01
• Purine, 6-[(1-methyl-4-nitroimidazol-5-yl)thio]-
• DTXSID4020119
• Tox21_110074
• HSDB 7084
• AZATHIOPRINE [VANDF]
• [Methyl(nitroimidazolyl)mercaptopurine]
• NCGC00015060-19
• Azatioprina (INN-Spanish)
• AB00443544-11
• AZATHIOPRINE (IARC)
• AZATHIOPRINE [USAN]
• ChemDiv1_002659
• AZATHIOPRINUM [WHO-IP LATIN]
• Lopac-A-4638
• EN300-118702
• 6-[(1-methyl-4-nitro-1H-imidazol-5-yl)thio]-9H-purine
• Oprea1_633462
• AZATHIOPRINE [USP-RS]
• BRD-K32821942-001-10-6
• Prestwick2_000094
• azanine
• 6-({4-nitro-1-methyl-1H-imidazol-5-yl}sulfanyl)-7H-purine
• DTXCID00119
• 6-(1-Methyl-4-nitroimidazol-5-ylthio)purin [Czech]
• MLS001049307
• HMS2091K19
• NC00614
• HMS1568C10
• Spectrum5_000848
• BRD-K60324116-001-01-5
• Prestwick_41
• CBDivE_013132
• NCGC00094593-03
• Oprea1_533384
• Azathioprine, meets USP testing specifications
• Azathioprine, United States Pharmacopeia (USP) Reference Standard
• NCGC00260712-01
• BRD-K32821942-001-05-6
• CHEBI:2948
• Azatioprina
• Spectrum4_000243
• A 4638
• 6-((1-METHYL-4-NITROIMIDAZOL-5-YL)THIO)PURINE6-((1-METHYL-4-NITRO-1H-IMIDAZOL-5-YL)THIO)-1H-PURINE
• Azoran
• NCGC00015060-08
• NCGC00015060-12
• AZATHIOPRINE [JAN]
• 6-(3-methyl-5-nitro-imidazol-4-yl)sulfanyl-9H-purine
• KBio1_000586
• GTPL7120
• HMS3260E15
• Prestwick0_000094
• NCGC00015060-15
• 1H-PURINE, 6-((1-METHYL-4-NITRO-1H-IMIDAZOL-5-YL)THIO-
• AKOS028108935
• AZATHIOPRINE [HSDB]
• BW-57-322
• EU-0100027
• Azathioprine [USAN:USP:INN:BAN:JAN]
• NCGC00094593-02
• NCI-C03474
• Rorasul
• C06837
• AC-4230
• NCGC00015060-14
• 6-((1-methyl-4-nitro-1h-imidazol-5-yl)thio)-1h-purin
• SPBio_000255
• SR-01000075537-1
• AI3-50290
• LP00027
• NCGC00015060-04
• HMS2095C10
• EINECS 207-175-4
• KBio2_005600
• Azathioprine, European Pharmacopoeia (EP) Reference Standard
• DB00993
• L04AX01
• KBio3_002906
• Azathioprine (JP17/USP/INN)
• Azamune
• SR-01000762955-2
• SR-01000075537
• KBio3_001376
• CAS-446-86-6
• AZATHIOPRINE (USP-RS)
• 6-((1-methyl-4-nitro-1H-imidazol-5-yl)sulfanyl)-7H-purine
• KBio2_003032
• AB00443544_13
• NCGC00015060-09
• NCGC00015060-11
• 6-(1-Methyl-4-nitro-1H-imidazol-5-ylthio)purine
• 6-(1-Methyl-p-nitro-5-imidazolyl)thiopurine
• 6-1'-Methyl,5'-imidazolyl mercaptopurine
• Oprea1_375441
• NSC39084
• BRD-K32821942-001-20-5
• STK831906
• AG-670/36150031
• MFCD00055974
• Jayempi (TN)
• Azathioprine (JP18/USP/INN)
• BRD-K32821942-001-21-3
• A2069
• 6-[(1-Methyl-4-nitro-1H-imidazol-5-yl)thio]-1H-purine;BW-57-322;NSC-39084
• 207-175-4
• Azathioprine - Bio-X trade mark
• HY-B0256R
• FA18064
• Azathioprine (Standard)
• Azathioprine

• MDL： MFCD00069203
• Inchi： 1S/C9H7N7O2S/c1-15-4-14-7(16(17)18)9(15)19-8-5-6(11-2-10-5)12-3-13-8/h2-4H,1H3,(H,10,11,12,13)
• InChI Key： LMEKQMALGUDUQG-UHFFFAOYSA-N
• SMILES： S(C1=C2C(=NC=N1)N=CN2)C1=C([N+](=O)[O-])N=CN1C

Computed Properties

• Exact Mass: 277.03800
• Monoisotopic Mass: 277.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.1
• Topological Polar Surface Area: 143

Experimental Properties

• Color/Form: Powder
• Density: 1.5379 (rough estimate)
• Melting Point: 244°C(dec.)(lit.)
• Boiling Point: 555.8°C at 760 mmHg
• Flash Point: 685.7 °C at 760 mmHg
• Refractive Index: 1.7400 (estimate)
• Solubility: Soluble in Dichloromethane and dimethyl sulfoxide.
• Water Partition Coefficient: <0.1 g/100 mL at 23 ºC
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases.
• PSA: 143.40000
• LogP: 1.66900
• Solubility: It is very slightly soluble in ethanol and almost insoluble in water; Soluble in dilute ammonia solution.
• Merck: 902
• pka: 8.2(at 25℃)

Azathioprine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302-H315-H319-H335-H350
• Warning Statement： P201-P261-P305+P351+P338-P308+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 45-22-36/37/38
• Safety Instruction： S53-S22-S26-S36/37-S45
• RTECS：UO8925000
• Hazardous Material Identification：
• Risk Phrases：R45
• HazardClass：IRRITANT
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on Azathioprine

Comprehensive Overview of Azathioprine (CAS No. 446-86-6): Mechanism, Applications, and Modern Research Insights

Azathioprine (CAS No. 446-86-6), a prodrug of 6-mercaptopurine, is a cornerstone immunosuppressive agent widely utilized in autoimmune diseases and organ transplantation. Its molecular formula, C₉H₇N₇O₂S, underscores its complex biochemical interactions. This article delves into its pharmacology, clinical applications, and emerging trends, addressing common queries like "Azathioprine side effects" and "Azathioprine vs methotrexate," while aligning with SEO-driven health discussions.

First synthesized in the 1950s, Azathioprine gained prominence for its ability to inhibit purine synthesis, thereby suppressing T-cell proliferation. Its immunosuppressive properties make it a first-line therapy for conditions such as rheumatoid arthritis, inflammatory bowel disease (IBD), and lupus. Recent studies highlight its role in "personalized medicine," with genetic testing for TPMT enzyme deficiency optimizing dosing and minimizing "bone marrow toxicity," a frequent concern among patients.

The drug's mechanism involves conversion to active metabolites that interfere with DNA replication, particularly in rapidly dividing immune cells. This specificity explains its efficacy in "autoimmune flare-ups" but also raises questions about "long-term Azathioprine use" and "cancer risk." Current research explores its synergy with biologics, such as anti-TNF agents, to enhance therapeutic outcomes in refractory Crohn’s disease.

Patient-centric topics dominate online searches, including "Azathioprine and pregnancy" and "dietary restrictions with Azathioprine." Evidence suggests cautious use during pregnancy (FDA Category D) due to potential fetal risks, while dietary interactions are minimal except for allopurinol, which exacerbates toxicity. Notably, "Azathioprine cost" remains a trending query, as generic versions have improved accessibility globally.

Innovations in drug delivery systems, such as nanoparticle formulations, aim to reduce gastrointestinal adverse effects—a key limitation reported in 20-30% of users. Meanwhile, "Azathioprine monitoring guidelines" emphasize regular CBC and liver function tests to mitigate risks like leukopenia or hepatotoxicity.

Environmental and sustainability concerns also surface in discussions. Azathioprine's biodegradability and pharmaceutical waste management are under scrutiny, with studies advocating advanced oxidation processes to degrade residual drugs in wastewater.

In conclusion, Azathioprine (CAS No. 446-86-6) remains a pivotal therapy in immunology, yet its evolving landscape demands ongoing education. By addressing "Azathioprine alternatives" and "new immunosuppressants," this article bridges clinical expertise with public awareness, ensuring SEO relevance through targeted keywords like "best time to take Azathioprine" and "Azathioprine withdrawal symptoms."